Cas no 727696-15-3 (2-chloro-1-{1-4-(difluoromethoxy)phenyl-2,5-dimethyl-1H-pyrrol-3-yl}propan-1-one)

• Product Name: 2-chloro-1-{1-4-(difluoromethoxy)phenyl-2,5-dimethyl-1H-pyrrol-3-yl}propan-1-one
• CAS No: 727696-15-3
• MF: C₁₆H₁₆ClF₂NO₂
• MW: 327.75355052948
• CID: 3106688
• PubChem ID: 3478467
• Update Time: 2025-05-19

2-chloro-1-{1-4-(difluoromethoxy)phenyl-2,5-dimethyl-1H-pyrrol-3-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• <br>2-chloro-1-{1-[4-(difluoromethoxy)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}propa n-1-one
• 2-chloro-1-{1-4-(difluoromethoxy)phenyl-2,5-dimethyl-1H-pyrrol-3-yl}propan-1-one
• 727696-15-3
• MFCD04617321
• 2-Chloro-1-(1-[4-(difluoromethoxy)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one
• 2-chloro-1-(1-(4-(difluoromethoxy)phenyl)-2,5-dimethyl-1H-pyrrol-3-yl)propan-1-one
• 2-chloro-1-{1-[4-(difluoromethoxy)phenyl]-2,5-dimethyl-1H-pyrrol-3-yl}propan-1-one
• AKOS030698630
• 2-chloro-1-[1-[4-(difluoromethoxy)phenyl]-2,5-dimethylpyrrol-3-yl]propan-1-one
• CS-0221165
• Z56938159
• 999-567-3
• C16H16ClF2NO2
• G22178
• EN300-08487

• Inchi： 1S/C16H16ClF2NO2/c1-9-8-14(15(21)10(2)17)11(3)20(9)12-4-6-13(7-5-12)22-16(18)19/h4-8,10,16H,1-3H3
• InChI Key： DJCARZPPCAKQEL-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=C(C)N(C2C=CC(=CC=2)OC(F)F)C=1C)=O

Computed Properties

• Exact Mass: 327.0837628Da
• Monoisotopic Mass: 327.0837628Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 31.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 2-chloro-1-{1-4-(difluoromethoxy)phenyl-2,5-dimethyl-1H-pyrrol-3-yl}propan-1-one

Introduction to 2-chloro-1-{1-4-(difluoromethoxy)phenyl-2,5-dimethyl-1H-pyrrol-3-yl}propan-1-one (CAS No. 727696-15-3)

2-chloro-1-{1-4-(difluoromethoxy)phenyl-2,5-dimethyl-1H-pyrrol-3-yl}propan-1-one, identified by its CAS number 727696-15-3, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule represents a convergence of structural complexity and functional diversity, making it a subject of intense interest for researchers exploring novel pharmacological targets. The compound’s architecture incorporates several key pharmacophoric elements, including a chloro-substituted aromatic ring, a dimethylpyrrole moiety, and a difluoromethoxy group, which collectively contribute to its unique chemical properties and potential biological activities.

The presence of the chloro group at the alpha position of the propanone moiety is particularly noteworthy, as halogenated ketones are frequently employed in medicinal chemistry due to their ability to enhance metabolic stability and binding affinity. Furthermore, the dimethylpyrrole scaffold is a well-documented pharmacophore in various therapeutic areas, including antiviral and anti-inflammatory agents. The difluoromethoxy substituent on the aromatic ring introduces additional electronic and steric influences, which can modulate the compound’s interactions with biological targets. These structural features suggest that 2-chloro-1-{1-4-(difluoromethoxy)phenyl-2,5-dimethyl-1H-pyrrol-3-yl}propan-1-one may exhibit multifaceted biological activities, making it a promising candidate for further investigation.

In recent years, there has been a growing emphasis on the development of small-molecule inhibitors targeting protein-protein interactions (PPIs), which play pivotal roles in numerous disease pathways. The unique structural motifs present in 2-chloro-1-{1-4-(difluoromethoxy)phenyl-2,5-dimethyl-1H-pyrrol-3-yl}propan-1-one make it an intriguing candidate for such applications. Specifically, the pyrrole ring and the aromatic system could serve as key interaction points with PPI targets, while the chloro and difluoromethoxy groups may provide necessary hydrophobic and electrostatic complementarity. This hypothesis aligns with current trends in drug design, where rational incorporation of multiple pharmacophoric elements enhances binding specificity and efficacy.

Moreover, the compound’s potential utility extends to the realm of catalysis and material science. The combination of electron-withdrawing and electron-donating groups within its structure could make it a viable ligand or intermediate in transition-metal-catalyzed reactions. For instance, palladium-catalyzed cross-coupling reactions often benefit from substrates containing halogenated aromatic rings or heterocyclic systems. The dimethylpyrrole moiety, in particular, is known to stabilize metal centers through coordination interactions, facilitating various catalytic transformations. This dual functionality—pharmacological relevance and catalytic applicability—underscores the versatility of 727696-15-3 as a chemical entity.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and target interactions. Molecular docking studies using 2-chloro-1-{1-4-(difluoromethoxy)phenyl-2,5-dimethyl-1H-pyrrol-3-yl}propan-1-one have revealed promising binding affinities with several protein targets implicated in neurological disorders. The compound’s ability to interact with these targets via multiple hydrogen bonds and hydrophobic contacts suggests its potential as an allosteric modulator or scaffold for further derivatization. Such insights are derived from high-throughput virtual screening (HTVS) campaigns coupled with machine learning models that predict binding scores based on structural features. These computational approaches have accelerated the discovery process by prioritizing compounds with high likelihoods of biological activity.

The synthesis of this compound represents another area of innovation within organic chemistry. Traditional synthetic routes often involve multi-step sequences with moderate yields and require specialized reagents. However, recent methodologies have focused on streamlined synthetic strategies that enhance efficiency while maintaining high purity standards. For instance, palladium-catalyzed C-H activation has emerged as a powerful tool for constructing complex molecular frameworks without extensive pre-functionalization steps. The introduction of fluorinated groups using transition-metal-catalyzed reactions has also been refined to achieve better regioselectivity and yield improvements. These advancements not only simplify the synthesis of 727696-15-3 but also open avenues for exploring analogues with modified substituents.

In conclusion,2-chloro-1-{1-(4-(difluoromethoxy)phenyl)-2,5-dimethylpyrrolidinone 727696 15 3 stands out as a versatile molecule with significant potential across multiple domains of chemical research. Its structural features align well with current trends in drug discovery targeting PPIs and other disease-relevant proteins. Additionally,CAS no 727696 15 3’s utility in catalysis underscores its broader applicability beyond pharmaceuticals alone.Such multifaceted nature makes it an exciting subject for future studies aimed at unlocking new therapeutic interventions or developing innovative chemical processes.